Cas no 2806729-54-2 (3-(aminomethyl-d2)thietane 1,1-dioxide-2,2,3,4,4-d5)

• Product Name: 3-(aminomethyl-d2)thietane 1,1-dioxide-2,2,3,4,4-d5
• CAS No: 2806729-54-2
• MF: C₄H₉NO₂S
• MW: 142.227891683578
• CID: 6827131
• PubChem ID: 172404986
• Update Time: 2025-02-19

3-(aminomethyl-d2)thietane 1,1-dioxide-2,2,3,4,4-d5 Chemical and Physical Properties

Names and Identifiers

• CS-25391
• 2806729-54-2
• 3-(aminomethyl-d2)thietane 1,1-dioxide-2,2,3,4,4-d5

• Inchi： 1S/C4H9NO2S/c5-1-4-2-8(6,7)3-4/h4H,1-3,5H2/i1D2,2D2,3D2,4D
• InChI Key： KYUHNQVXADNNBQ-VNEWRNQKSA-N
• SMILES： S1(C([2H])([2H])C([2H])(C([2H])([2H])N)C1([2H])[2H])(=O)=O

Computed Properties

• Exact Mass: 142.07933693Da
• Monoisotopic Mass: 142.07933693Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 68.5Ų